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Compound of Interest

Compound Name: Caffeine benzoate

Cat. No.: B1195672

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular formula and weight of
caffeine benzoate, a compound often utilized in pharmaceuticals for its combined therapeutic
effects and modified physicochemical properties.

Introduction to Caffeine Benzoate

Caffeine benzoate is a salt that is formed from the reaction of caffeine, a xanthine alkaloid
known for its stimulant properties, and benzoic acid, a simple aromatic carboxylic acid. The
formation of this salt modifies the properties of the parent compounds, which can be
advantageous in various pharmaceutical formulations. Understanding the precise molecular
formula and weight is fundamental for accurate dosage calculations, formulation development,
and quality control.

Molecular Composition and Weight

The molecular characteristics of caffeine benzoate are derived directly from its constituent
components: caffeine and benzoic acid.

Caffeine

Caffeine is a central nervous system stimulant. Its chemical formula is CsH1oN4O2.[1][2][3][4]
The molar mass of caffeine is 194.19 g/mol .[1][2]
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Benzoic Acid

Benzoic acid and its salts are used as food preservatives. The molecular formula for benzoic
acid is C7HeO2.[5][6][7][8] It has a molecular weight of 122.12 g/mol .[5][6][8]

Caffeine Benzoate

As a salt, caffeine benzoate is a combination of one molecule of caffeine and one molecule of
benzoic acid. Therefore, its molecular formula is the sum of the atomic constituents of both

molecules.
e Molecular Formula: CisH16N4Oa4
e Molecular Weight: 316.31 g/mol

Data Presentation

The quantitative data for caffeine, benzoic acid, and caffeine benzoate are summarized in the
table below for clear comparison.

Compound Molecular Formula Molar Mass ( g/mol )
Caffeine CsH10N4O2 194.19[1][2]

Benzoic Acid C7Hs0O:2 122.12[5][6][8]
Caffeine Benzoate C15H16N4Oa4 316.31

Experimental Protocols

The determination of the molecular weight of caffeine benzoate can be achieved through
standard analytical techniques such as mass spectrometry.

Protocol: Molecular Weight Determination by Mass Spectrometry

o Sample Preparation: A dilute solution of caffeine benzoate is prepared in a suitable solvent,

such as a mixture of water and methanol.
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 Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or
Orbitrap mass analyzer, is used.

« lonization: Electrospray ionization (ESI) is a commonly employed technique for non-volatile
and thermally labile molecules like caffeine benzoate. The sample solution is introduced
into the ESI source, where a high voltage is applied to generate charged droplets.

e Mass Analysis: The ions are then transferred into the mass analyzer, where they are
separated based on their mass-to-charge ratio (m/z).

o Data Acquisition: The detector records the abundance of ions at each m/z value, generating
a mass spectrum.

o Data Interpretation: The peak in the mass spectrum corresponding to the protonated
molecule [M+H]* or other adducts is identified. The molecular weight is then calculated from
the observed m/z value. For caffeine benzoate, a peak at approximately m/z 317.12 would
correspond to the protonated molecule.

Visualization of Compound Formation

The following diagram illustrates the conceptual formation of caffeine benzoate from its
constituent molecules.
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Caption: Formation of Caffeine Benzoate from Caffeine and Benzoic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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